Cas no 1351479-09-8 (1-(1H-pyrrol-2-yl)methanamine hydrochloride)

• Product Name: 1-(1H-pyrrol-2-yl)methanamine hydrochloride
• CAS No: 1351479-09-8
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD20037390
• CID: 889815
• PubChem ID: 56763810
• Update Time: 2025-05-26

1-(1H-pyrrol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrol-2-yl)methanamine hydrochloride
• 1H-?Pyrrole-?2-?methanamine hydrochloride
• 1H-Pyrrole-2-MethanaMine HCl
• 1H-pyrrol-2-ylmethanamine,hydrochloride
• 2-(Aminomethyl)pyrrole Hydrochloride
• (1H-PYRROL-2-YL)METHANAMINE HCL
• (1H-Pyrrol-2-yl)methanamine xhydrochloride
• 1H-pyrrol-2-ylmethanamine hydrochloride
• 1H-Pyrrole-2-methanamine hydrochloride
• C5H8N2.HCl
• ZPPHSWKXEZBRFA-UHFFFAOYSA-N
• 2-(Aminomethyl)pyrroleHydrochloride
• TRA0012568
• 1H-pyrrol-2-ylmethanamine;hydrochlorid
• 1-(1H-pyrrol-2-yl)methanamine hydrochloride
• 1-(1H-Pyrrol-2-yl)methanamine--hydrogen chloride (1/1)
• SB63893
• 401909-55-5
• DS-14501
• SY032090
• 1H-pyrrol-2-ylmethanamine;hydrochloride
• AKOS015920025
• DTXSID80718257
• (1H-Pyrrol-2-yl)methanaminehydrochloride
• CS-W003910
• DA-29370
• (1H-pyrrol-2-yl)methylamine hydrochloride
• SCHEMBL4891083
• 1351479-09-8
• MFCD20037390
• SB62190

• MDL： MFCD20037390
• Inchi： 1S/C5H8N2.ClH/c6-4-5-2-1-3-7-5;/h1-3,7H,4,6H2;1H
• InChI Key： ZPPHSWKXEZBRFA-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C1CN

Computed Properties

• Exact Mass: 132.04500
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8

Experimental Properties

• PSA: 41.81000
• LogP: 1.97570

1-(1H-pyrrol-2-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(1H-pyrrol-2-yl)methanamine hydrochloride

Introduction to 1-(1H-pyrrol-2-yl)methanamine hydrochloride (CAS No. 1351479-09-8)

1-(1H-pyrrol-2-yl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1351479-09-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives, a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 1-(1H-pyrrol-2-yl)methanamine hydrochloride incorporates a pyrrole ring linked to an aminomethyl group, further modified by a hydrochloride salt form, which enhances its solubility and bioavailability. Such structural features make it a valuable scaffold for the development of novel pharmacological agents.

The pharmacological relevance of 1-(1H-pyrrol-2-yl)methanamine hydrochloride stems from its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent studies have highlighted its potential in addressing neurological disorders, where pyrrole-based compounds have shown promise in alleviating symptoms associated with conditions such as epilepsy and neurodegeneration. The amine functionality in its structure allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has spurred extensive interest in exploring its derivatives as candidates for clinical trials.

In the context of drug discovery, 1-(1H-pyrrol-2-yl)methanamine hydrochloride has been investigated for its role in inhibiting specific enzymes implicated in inflammation and oxidative stress. These pathways are pivotal in the pathogenesis of chronic diseases, making this compound a compelling candidate for therapeutic intervention. Preliminary in vitro studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting a potential application in treating autoimmune diseases and inflammatory conditions. Moreover, its interaction with metal ions has been explored, revealing insights into its possible role as a chelating agent—a property that could be leveraged in developing treatments for metal toxicity.

The synthesis of 1-(1H-pyrrol-2-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyrrole moiety efficiently. These techniques not only enhance the synthetic route's scalability but also allow for the introduction of functional groups that can modulate the compound's biological activity. The hydrochloride salt form is particularly advantageous due to its stability and ease of formulation into pharmaceutical dosage forms.

From a medicinal chemistry perspective, the scaffold of 1-(1H-pyrrol-2-yl)methanamine hydrochloride offers numerous opportunities for structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrrole ring or the amine group, researchers can optimize potency, selectivity, and metabolic stability. Such modifications are critical for translating preclinical findings into viable clinical candidates. Computational modeling and high-throughput screening (HTS) techniques have been instrumental in identifying promising derivatives of this compound, expediting the drug discovery process.

The safety profile of 1-(1H-pyrrol-2-yl)methanamine hydrochloride is another area of active investigation. While preclinical studies suggest that it exhibits moderate solubility and acceptable toxicity at therapeutic doses, further research is needed to fully characterize its adverse effect profile. Pharmacokinetic studies have indicated that it follows predictable absorption, distribution, metabolism, and excretion (ADME) kinetics, which is favorable for drug development. However, potential interactions with other drugs or underlying health conditions must be carefully evaluated before clinical translation.

The broader significance of 1-(1H-pyrrol-2-yl)methanamine hydrochloride lies in its contribution to advancing our understanding of pyrrole-based therapeutics. As research progresses, new applications may emerge beyond neurological and inflammatory disorders, such as antiviral or anticancer therapies. The versatility of this compound's core structure ensures that it remains a cornerstone in medicinal chemistry research. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-(1H-pyrrol-2-yl)methanamine hydrochloride (CAS No. 1351479-09-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug development, while ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of its pharmacological properties deepens, 1-(1H-pyrrol-2-yl)methanamine hydrochloride is poised to play a pivotal role in addressing some of today's most pressing medical challenges.